5-acetyl-3-methylbenzo[d]oxazol-2(3H)-one

• CAS No.: 58820-02-3
• Molecular Formula: C10H9NO3
• Molecular Weight: 191.18 g/mol
• IUPAC Name: 5-acetyl-3-methyl-1,3-benzoxazol-2-one
• InChI: InChI=1S/C10H9NO3/c1-6(12)7-3-4-9-8(5-7)11(2)10(13)14-9/h3-5H,1-2H3
• InChI Key: AKWVZZHKNYYTTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(C=C1)OC(=O)N2C

Description

5-acetyl-3-methylbenzo[d]oxazol-2(3H)-one is a useful research compound. Its molecular formula is C10H9NO3 and its molecular weight is 191.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Acetylbenzo[d]oxazol-2(3H)-one (0.5 g, 2.82 mmol), methyl iodide (0.6 g, 4.23 mmol), and cesium carbonate (1.37 g, 4.23 mmol) were dissolved in DMF (2 mL). The reaction mixture was irradiated by microwave for 30 minutes at 100° C. The solvent was removed and extracted with dichloromethane. Purification by silica chromatography (ISCO) produced 5-acetyl-3-methylbenzo[d]oxazol-2(3H)-one (0.4 g, 74%). 1H NMR (400 MHz, CDCl3): δ 7.89 (d, 1H), 7.80 (s, 1H), 7.00 (d, 1H), 3.48 (s, 3H), 2.60 (s, 3H); MS (ESI) m/z: Calculated for C10H9NO3: 191.1. found: 192.1 (M+H)+.